Cas no 55959-76-7 (1,4-Butanedione, 1,4-bis(3-nitrophenyl)-)

55959-76-7 structure
Product name:1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
1,4-Butanedione, 1,4-bis(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Butanedione, 1,4-bis(3-nitrophenyl)-
- 1,4-bis(3-nitrophenyl)butane-1,4-dione
- SCHEMBL1986403
- 55959-76-7
- DTXSID00519980
- KYKNAJUWCUJKFD-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C16H12N2O6/c19-15(11-3-1-5-13(9-11)17(21)22)7-8-16(20)12-4-2-6-14(10-12)18(23)24/h1-6,9-10H,7-8H2
- InChI Key: KYKNAJUWCUJKFD-UHFFFAOYSA-N
- SMILES: [N+](C1=CC=CC(C(=O)CCC(C2C=CC=C([N+]([O-])=O)C=2)=O)=C1)([O-])=O
Computed Properties
- Exact Mass: 328.06956
- Monoisotopic Mass: 328.06953611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 126Ų
- XLogP3: 2.5
Experimental Properties
- PSA: 120.42
1,4-Butanedione, 1,4-bis(3-nitrophenyl)- Related Literature
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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C. Leroy,C. Bonhomme,L. Bonhomme-Coury,E. Letavernier,M. Daudon,V. Frochot,J. P. Haymann,S. Rouzière,I. T. Lucas,F. Babonneau,A. Abou-Hassan Lab Chip, 2016,16, 1157-1160
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R. Scott Martin,Andrew J. Gawron,Fiona B. Regan,Eithne Dempsey,Susan M. Lunte Analyst, 2001,126, 277-280
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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